4-({4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile

• IUPAC Name: 4-[[4-(6-methyl-2-morpholin-4-ylpyrimidin-4-yl)piperazin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C21H26N6O/c1-17-14-20(24-21(23-17)27-10-12-28-13-11-27)26-8-6-25(7-9-26)16-19-4-2-18(15-22)3-5-19/h2-5,14H,6-13,16H2,1H3
• InChI Key: XXXJLRLENHRQNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCOCC2)N3CCN(CC3)CC4=CC=C(C=C4)C#N
• Molecular Formula: C21H26N6O
• Molecular Weight: 378.5 g/mol
• CAS No.: 2548995-33-9

Description

4-({4-[6-Methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile is a heterocyclic compound featuring a pyrimidine core substituted with a morpholine ring, a piperazine linker, and a benzonitrile group. This structure confers unique electronic and steric properties, making it a candidate for therapeutic and catalytic applications. Its synthesis typically involves multi-step reactions, including nucleophilic substitutions and coupling strategies, as exemplified in related compounds across the literature .

Biological Activity

The compound 4-({4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile is a synthetic organic molecule that has garnered attention for its potential biological activities, particularly in the context of antiviral and anticancer properties. This article explores its biological activity, supported by recent research findings, case studies, and synthesis data.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{C}_{19}\text{H}_{24}\text{N}_{4}\text{O}$$

This structure includes a benzonitrile moiety linked to a piperazine ring, which is further substituted with a morpholinyl-pyrimidine group. The presence of these functional groups is crucial for its biological activity.

Biological Activity Overview

Recent studies have indicated that this compound exhibits significant biological activities, primarily as an antiviral agent and potential anticancer drug . The following sections detail these activities.

Antiviral Activity

A study focused on derivatives of benzonitrile compounds demonstrated that certain analogs exhibited potent antiviral effects against Hepatitis C Virus (HCV). The mechanism of action appears to involve the inhibition of viral entry by targeting the HCV E1 protein, which is critical for the virus's ability to infect host cells .

Key Findings:

• In vitro Studies: Several derivatives showed anti-HCV activity in low nanomolar concentrations.
• Pharmacokinetics: Compounds were found to be orally bioavailable and long-lasting in plasma after administration in animal models.

Anticancer Activity

The compound has also been evaluated for its potential anticancer properties. Research indicates that similar piperazine derivatives can disrupt cancer cell proliferation by inducing apoptosis and inhibiting key signaling pathways involved in cancer progression.

Case Study:
In a recent case study involving various cancer cell lines, a derivative of this compound showed significant cytotoxicity, with IC50 values in the micromolar range. The study highlighted the compound's ability to induce cell cycle arrest and apoptosis in cancer cells .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is vital for optimizing the efficacy of this compound. Modifications in the piperazine and pyrimidine rings have shown varying impacts on biological activity.

Modification	Effect on Activity
Methyl group on pyrimidine	Increased antiviral potency
Morpholine substitution	Enhanced solubility and bioavailability
Variations in benzonitrile	Altered cytotoxic effects against cancer cells

Synthesis

The synthesis of 4-({4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile involves multi-step reactions, typically starting from commercially available precursors. The process includes:

• Formation of the piperazine derivative through nucleophilic substitution.
• Coupling with the benzonitrile moiety , often requiring activation of the nitrile group.
• Final purification via crystallization or chromatography.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Physicochemical Properties

The compound’s structural analogs differ primarily in substituents on the pyrimidine, piperazine, or aromatic rings. Key comparisons include:

Table 1: Comparative Analysis of Structural Analogues

Compound Name / ID	Key Substituents	Yield (%)	Melting Point (°C)	Notable Spectral Data (¹H NMR)	Reference
Target Compound	Morpholine, 6-methylpyrimidine, benzonitrile	N/A	N/A	N/A	N/A
5k ()	Quinazolin-4-yloxy, pyrimidin-2-yl	85	283–284	NH signal at δ 10.09 ppm; IR: C≡N stretch ~2220 cm⁻¹
5l ()	Benzyl, pyrimidin-2-yl	69	268–269	NH signal at δ 10.17 ppm; IR: C≡N stretch ~2220 cm⁻¹
TF2 ()	4-Cyanophenoxy, 2,6-dimethylphenoxy	62	202–205	NH signal at δ 10.09 ppm; ESI-MS: m/z 447.2
SZ4 ()	Sulfonyl, spirochromane-piperidine	67.8	170–172	Aromatic protons at δ 7.91–7.80 ppm
21c ()	Succinate, ethoxypyridinyl	74	N/A	¹H-NMR: δ 8.2 (pyridine-H); MS: m/z 689.3
27b ()	4-Fluoropiperidinyl, ethoxypyrazinyl	N/A	N/A	Weak hERG inhibition (IC₅₀ > 30 µM)

Key Observations:

• Substituent Impact on Yield : Electron-withdrawing groups (e.g., quinazolinyloxy in 5k) correlate with higher yields (85%) compared to benzyl-substituted 5l (69%) .
• Melting Points : Bulky substituents (e.g., spirochromane in SZ4) reduce melting points (170–172°C) versus planar aromatic systems (e.g., 5k at 283°C), suggesting weaker crystal packing .
• Spectral Signatures : The benzonitrile group’s C≡N IR stretch (~2220 cm⁻¹) is consistent across analogs, while NH signals in ¹H NMR (δ 10.09–10.17 ppm) indicate hydrogen-bonding interactions .

Functional Group Influence on Reactivity and Solubility

• Morpholine vs. Quinazolinyloxy: The morpholine ring in the target compound may enhance solubility due to its oxygen donor atoms, contrasting with the hydrophobic quinazolinyloxy group in 5k .
• Piperazine Linkers : Flexibility of the piperazine moiety facilitates conformational adaptability, critical for binding in biological targets (e.g., HIV-1 reverse transcriptase in TF2–TF6) .
• Benzonitrile Positioning : Para-substitution on the benzene ring (as in the target compound and TF2) optimizes electronic effects for aromatic interactions, whereas ortho-substitution (e.g., TF4) may sterically hinder binding .

Pharmacological and Toxicity Profiles (Inferred from Analogs)

• hERG Inhibition : Compound 27b’s weak hERG activity (IC₅₀ > 30 µM) suggests that fluoropiperidine and pyrazine substituents mitigate cardiotoxicity risks, a consideration for the target compound’s development .